Cas no 1448855-35-3 (Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate)

• Product Name: Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate
• CAS No: 1448855-35-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD21604206
• CID: 4600486
• PubChem ID: 118988885
• Update Time: 2024-11-04

Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate
• FCH2419068
• SB21925
• OR307167
• P14043
• AKOS027323852
• 1448855-35-3
• TERT-BUTYL 3-BROMOPYRAZOLE-1-CARBOXYLATE
• AS-66103
• CS-0101939
• tert-Butyl3-bromo-1H-pyrazole-1-carboxylate
• MFCD25976492
• SCHEMBL20141107
• 1-Boc-3-bromo-1H-pyrazole
• Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate

• MDL： MFCD21604206
• Inchi： 1S/C8H11BrN2O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3
• InChI Key： YFEMLWSJXURDIH-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 288.7±32.0 °C at 760 mmHg
• Flash Point: 128.4±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl 3-bromo-1H-pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives